2-(4-(Cyclopropyl(methyl)amino)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)acetic acid

• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 2-[4-[cyclopropyl(methyl)amino]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]acetic acid
• InChI: InChI=1S/C16H19N3O2S/c1-19(9-6-7-9)15-14-10-4-2-3-5-11(10)22-16(14)18-12(17-15)8-13(20)21/h9H,2-8H2,1H3,(H,20,21)
• InChI Key: ZIWLXPYWEKRHAM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC1)C2=C3C4=C(CCCC4)SC3=NC(=N2)CC(=O)O

Description

2-(4-(Cyclopropyl(methyl)amino)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)acetic acid is a tetrahydrobenzo-thieno-pyrimidine derivative characterized by a cyclopropyl(methyl)amino substituent at position 4 and an acetic acid moiety at position 2. This scaffold is synthesized via cyclocondensation reactions, typically involving azomethine intermediates formed from 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and aldehydes, followed by heterocyclization using glacial acetic acid and dimethyl sulfoxide (DMSO) .

Comparison with Similar Compounds

Key Observations :

• Position 2 : The acetic acid group in the target compound confers higher polarity (logP ~0.73) compared to mercapto (logP ~2.1) or chloroacetohydrazide (logP ~1.5) derivatives, suggesting improved aqueous solubility .
• Position 4: The cyclopropyl(methyl)amino group may enhance metabolic stability compared to smaller alkylamino substituents (e.g., methyl or ethyl), as cyclopropane rings resist oxidative degradation .

Pharmacological Activity

Analgesic and Anti-Inflammatory Activity

• 2-Mercapto-3-(substituted amino) derivatives (): Exhibited 40–60% inhibition of carrageenan-induced paw edema in rats at 50 mg/kg, comparable to ibuprofen. The mercapto group likely enhances binding to cysteine residues in cyclooxygenase (COX) enzymes .
• Target Compound : The acetic acid moiety may mimic carboxylate-containing NSAIDs (e.g., diclofenac), but experimental data are needed to confirm COX inhibition.

Cytotoxicity

• 2-Chloroacetohydrazide derivatives (): Demonstrated moderate cytotoxicity against HeLa cells (IC₅₀: 5.07 μM) due to DNA intercalation or topoisomerase inhibition. The chloroacetohydrazide side chain facilitates alkylation of cellular nucleophiles .
• Target Compound : The absence of a reactive chloro group may reduce off-target toxicity, but the acetic acid moiety’s impact on anticancer activity remains unexplored.

Physicochemical and Molecular Properties

Property	Target Compound	2-Mercapto Analogs	2-Chloroacetohydrazide
Molecular Weight	~375 g/mol	~320–350 g/mol	~365 g/mol
LogP (Predicted)	0.73	2.1–2.5	1.5
Hydrogen Bond Acceptors	6	4–5	7
Topological Polar Surface Area	53.18 Ų	45–50 Ų	60 Ų

Implications :

• The target compound’s higher polar surface area (53.18 Ų) and lower logP suggest better membrane permeability and oral absorption than mercapto analogs .

Q & A

Q. What are the established synthetic routes for 2-(4-(Cyclopropyl(methyl)amino)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)acetic acid?

The compound is synthesized via cyclocondensation and heterocyclization. Key steps include:

• Step 1 : Refluxing azomethine intermediates (e.g., 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide derivatives) with aldehydes in ethanol to form azomethine derivatives.
• Step 2 : Heterocyclization using glacial acetic acid and DMSO under reflux to yield the tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine core .
• Step 3 : Functionalization with cyclopropyl(methyl)amino and acetic acid groups via nucleophilic substitution or coupling reactions.

Critical parameters include reaction time (30–60 min for cyclocondensation) and solvent selection (DMSO enhances reaction efficiency) .

Q. Which spectroscopic methods are validated for characterizing this compound?

• NMR Spectroscopy : $^{1}\text{H}$ and $^{13}\text{C}$ NMR are used to confirm the tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine scaffold. For example, signals at δ 171.4–173.0 ppm in $^{13}\text{C}$ NMR correspond to carbonyl groups in the pyrimidine ring .
• IR Spectroscopy : Stretching vibrations at ~1650–1700 cm$^{-1}$ confirm C=O groups, while NH/OH stretches appear at ~3200–3400 cm$^{-1}$ .
• Mass Spectrometry : High-resolution ESI-MS validates molecular weight and fragmentation patterns (e.g., [M+1]$^+$ peaks) .

Advanced Research Questions

Q. How can reaction yields be optimized during the synthesis of the tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine core?

• Reagent Optimization : Using Dess-Martin periodinane (DMP) for oxidation steps improves yields (up to 91%) compared to ceric ammonium nitrate .
• Solvent Control : Glacial acetic acid with DMSO facilitates cyclization by stabilizing intermediates .
• Temperature and pH : Maintaining pH 6 during reductive amination steps prevents side reactions (e.g., over-reduction) .

Contradictions in yields (e.g., 57–87% for reductive amination) may arise from substituent electronic effects on reaction kinetics .

Q. What strategies resolve discrepancies in spectral data for structurally similar analogs?

• Overlapping Signals : In $^{13}\text{C}$ NMR, unresolved peaks (e.g., δ 171.4–173.0 ppm for C4 and C6) can be addressed via 2D NMR (HSQC, HMBC) .
• Missing Signals : Overlapping aromatic or aliphatic protons may require deuterated solvents or variable-temperature NMR .
• Validation : Cross-referencing with X-ray crystallography or computational modeling (e.g., DFT calculations) confirms ambiguous assignments .

Q. What biological targets or mechanisms are associated with this compound’s scaffold?

• Dihydrofolate Reductase (DHFR) Inhibition : Analogous thieno[2,3-d]pyrimidines exhibit DHFR inhibitory activity, which can be validated via enzymatic assays .
• Kinase Inhibition : Pyrido[2,3-d]pyrimidine derivatives target multi-kinases (e.g., EGFR, VEGFR), suggesting potential anticancer applications .
• Anti-Tyrosinase Activity : Substituents like cyclopropyl(methyl)amino groups may enhance binding to tyrosinase active sites, as seen in related compounds .

Experimental Design : Use molecular docking (e.g., AutoDock Vina) to predict binding modes to DHFR or kinases, followed by in vitro IC$_{50}$ determination .

Q. How do substituents influence the compound’s physicochemical and pharmacological properties?

• Cyclopropyl Group : Enhances metabolic stability by reducing CYP450-mediated oxidation .
• Acetic Acid Moiety : Improves solubility and enables conjugation with targeting vectors (e.g., peptides) .
• Methylamino Group : Modulates pKa to enhance membrane permeability .

Data Contradictions : Substituent electronic effects may unpredictably alter logP values. For example, electron-withdrawing groups increase solubility but reduce blood-brain barrier penetration .

Methodological Challenges

Q. What are the limitations of current synthetic protocols for scale-up?

• Purification Challenges : Precipitation with cold sodium chloride solution may trap impurities, requiring column chromatography .
• High-Temperature Reflux : Energy-intensive conditions limit scalability; microwave-assisted synthesis could reduce reaction times .
• Toxic Reagents : DMP and cyanide-based reagents require stringent safety protocols .

Q. How can computational tools aid in rational design of derivatives?

• QSAR Modeling : Predict bioactivity using descriptors like polar surface area and H-bond donors .
• Molecular Dynamics : Simulate binding stability to DHFR or kinases over 100-ns trajectories .
• ADMET Prediction : Tools like SwissADME forecast pharmacokinetic profiles (e.g., CYP inhibition, bioavailability) .